Cas no 1803584-57-7 (tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate)

• Product Name: tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate
• CAS No: 1803584-57-7
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5745939
• PubChem ID: 71014488
• Update Time: 2025-08-05

tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butylN-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate
• EN300-197427
• 1803584-57-7
• SCHEMBL13858620
• tert-butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate
• Carbamic acid, N-[4-phenyl-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate

• InChI Key： ZODPLMKUZITHHK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 482.6±45.0 °C(Predicted)
• pka: 12.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate

tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate (CAS No. 1803584-57-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate (CAS No. 1803584-57-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural flexibility. The tert-butyl carbamate group, in particular, plays a crucial role in modulating the compound's stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

The 1-benzyl-4-phenylpyrrolidine core of the molecule is a key structural element that contributes to its pharmacological properties. Pyrrolidine derivatives have been extensively studied for their ability to interact with various biological targets, including receptors, enzymes, and ion channels. The presence of the benzyl and phenyl substituents enhances the compound's lipophilicity and improves its ability to cross biological membranes, which is essential for achieving therapeutic effects.

Recent research has highlighted the potential of tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate in several therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action is believed to involve the modulation of signaling pathways that are dysregulated in cancer, such as the PI3K/AKT/mTOR pathway. This makes it a promising candidate for further investigation as an anticancer agent.

In addition to its anticancer properties, tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate has also been explored for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective effects are thought to be mediated through the inhibition of oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The synthesis of tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate involves several steps, including the formation of the pyrrolidine ring and the introduction of the tert-butyl carbamate group. The synthetic route is well-documented in the literature and can be optimized to achieve high yields and purity. This synthetic accessibility is an important factor in its potential development as a pharmaceutical product.

Pharmacokinetic studies have provided valuable insights into the behavior of tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate in vivo. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. The tert-butyl carbamate group contributes to the compound's metabolic stability, reducing its susceptibility to rapid degradation by enzymes such as esterases.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, tert-Butyl N-(1-benzyl-4-phenylpyrrolidin-3-yl)carbamate (CAS No. 1803584-57-7) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable therapeutic agent in various medical conditions.